
Physicochemical Properties and Handling of
Solid Cyanamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Cyanamide

CAS No.: 2669-76-3

Cat. No.: B7767653

Get Quote

Executive Summary
Solid cyanamide (

) is a deceptively simple C1 building block that presents disproportionate challenges in
isolation, storage, and processing. While invaluable as a precursor for heterocycles,
guanidines, and amidines in medicinal chemistry, its thermodynamic instability in the solid state
drives a spontaneous dimerization to dicyandiamide (2-cyanoguanidine).

This guide moves beyond standard safety data sheets to provide a mechanistic understanding

of cyanamide's physicochemical behavior. It establishes a self-validating protocol for

researchers to ensure material integrity, focusing on the critical interplay between crystal lattice

energy, moisture uptake (deliquescence), and pH-dependent oligomerization kinetics.

Molecular & Crystal Architecture
Understanding the solid-state stability of cyanamide begins with its crystal packing. Unlike its

dimer, monomeric cyanamide relies on a delicate hydrogen-bonding network that is easily

disrupted by thermal energy or solvation.
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Crystal Structure Data
Solid cyanamide crystallizes in the orthorhombic system. The lattice is stabilized by

intermolecular N–H···N hydrogen bonds, linking molecules into infinite zigzag chains.

Parameter Value Notes

Crystal System Orthorhombic
Space Group: Pbca (

)

Unit Cell Dimensions

Å,

Å,

Å

Varies slightly with temp (data

at 298K)

Z (Molecules/Cell) 8 High packing efficiency

Density (Solid) 1.282 g/cm³ Significantly denser than water

Tautomerism
(Major)

(Minor)

Nitrile form dominates in solid

state; Carbodiimide form is

reactive intermediate

The Hygroscopic Trigger
Cyanamide is deliquescent. It does not merely adsorb surface moisture; it absorbs

atmospheric water until it dissolves in it. This phase transition from crystalline solid to

concentrated aqueous solution is the primary failure mode in storage, as the mobility of

molecules in the liquid phase reduces the activation energy for dimerization.

Thermodynamic & Solution Properties[1]
Thermal Profile
The melting point of cyanamide is a critical quality attribute (CQA). A depressed melting point

is the first indicator of dimerization.
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Property Value Thermodynamic Context

Melting Point 45–46 °C

Sharp endotherm. Broadening

< 44°C indicates >2% dimer

impurity.

Boiling Point 83 °C (at 0.5 mmHg)

Warning:

Decomposes/polymerizes

violently at atmospheric

pressure > 120°C.

Vapor Pressure ~500 mPa (20°C)
Low volatility, but sublimation

can occur under high vacuum.

Enthalpy of Fusion ~11.3 kJ/mol
Relatively low, facilitating easy

melting.

Solubility & Partitioning
Cyanamide exhibits "amphiphilic-like" solubility due to its small size and high polarity, but it

partitions poorly into non-polar solvents.

Solvent Class Solubility (20°C) Usage in Processing

Water Very High (~77-85 g/100g )

Risk: Rapid

hydrolysis/dimerization if pH is

not controlled.

Alcohols (EtOH, MeOH) High
Preferred solvents for reaction;

easy removal.

Ethers (

, THF)
Moderate to High

Good for extraction from

aqueous phases.

Non-Polar (Hexane, Benzene) Very Low
Used as anti-solvents for

crystallization.

Partition Coeff (

)
-0.72

Hydrophilic; does not

bioaccumulate in lipids.
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Stability & Reactivity: The Dimerization Challenge
The spontaneous conversion of cyanamide to dicyandiamide is the defining stability challenge.

This reaction is exothermic and autocatalytic in basic conditions.

Mechanistic Pathway
The dimerization is not a simple collision; it involves the nucleophilic attack of a cyanamide
anion (generated by base) onto a neutral cyanamide molecule (or its carbodiimide tautomer).

Cyanamide Monomer
(H2N-CN)

Cyanamide Anion
(HN-CN⁻)

Deprotonation (Base/pH > 7)

Addition Intermediate+ Cyanamide (Nucleophilic Attack)

Dicyandiamide
(2-Cyanoguanidine)

Proton Transfer

Weak Base Effect (Minor)

Click to download full resolution via product page

Figure 1: Base-catalyzed dimerization pathway of cyanamide. The reaction rate is second-

order with respect to total cyanamide concentration but is critically dependent on pH.

Kinetic Control Parameters
To maintain solid-state integrity, one must control the "Three Vectors of Degradation":

Temperature: Rate increases 2-3x for every 10°C rise. Store < 10°C.

Moisture: Water acts as a medium for ion mobility. Keep R.H. < 40%.

pH (The Critical Vector):

pH > 7.0: Rapid dimerization (Minutes to Hours).

pH < 2.0: Hydrolysis to Urea (

).

pH 3.0 – 5.0:Stability Window. (Reaction rate is minimal).
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Practical Handling & Analytical Protocols
Researcher's Handling Protocol (Self-Validating)
This protocol ensures that the material used in experiments is actually monomeric cyanamide.

Step 1: Visual Inspection

Pass: Free-flowing white crystalline powder.

Fail: Clumped aggregates, wet paste, or clear liquid (indicates deliquescence and likely

>10% dimer).

Step 2: The "Melting Point Check" (Quick Validation) Before critical reactions, perform a

capillary melting point test.

Target: 44–46°C.

Action: If MP < 42°C, recrystallize from ether/benzene or discard.

Step 3: Stabilization for Storage If preparing a stock solution or storing solids for >1 week:

Add Stabilizer: Incorporate 0.5% (w/w) Monosodium Phosphate (

) or trace formic acid esters. This buffers the local environment to pH ~4.5, neutralizing any
alkalinity from glass containers or impurities.

Analytical Method: HPLC Separation
Distinguishing the monomer from the dimer requires specific chromatographic conditions due to

their high polarity.

Method A: Reversed-Phase (Hydrophobic Column)

Column: C30 (Triacontyl) or specialized Polar-Embedded C18. Standard C18 often fails to

retain cyanamide.

Mobile Phase: 100% Water (HPLC Grade).
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Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV @ 200 nm (Cyanamide has weak absorbance; low wavelength is critical).

Retention: Cyanamide elutes early (

on C18); Dicyandiamide elutes later.

Method B: Titration (Purity Assay) For bulk purity >95%:

Reagent:

(Argentometric titration).

Principle:

.

Indicator: Ferric Ammonium Sulfate (Volhard method) or Potentiometric endpoint.

Storage & Stability Workflow
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Solid Cyanamide
Received
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(>44°C?)
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Add 0.5% NaH2PO4

Recrystallize
(Ether/Benzene)

Storage Condition:
Temp < 10°C
Desiccated

Click to download full resolution via product page

Figure 2: Decision tree for the reception, validation, and storage of solid cyanamide to prevent

dimerization.

Safety & Toxicology
ALDH Inhibitor: Cyanamide inhibits aldehyde dehydrogenase. Ingestion or inhalation

followed by alcohol consumption causes severe "Antabuse-like" reactions (flushing,

tachycardia, nausea).
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Contact: Corrosive to skin and eyes. Causes sensitization.[1]

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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